Cas no 1979750-06-5 (S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido)

• Product Name: S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido
• CAS No: 1979750-06-5
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5682497
• PubChem ID: 106545352
• Update Time: 2025-07-15

S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido Chemical and Physical Properties

Names and Identifiers

• 1979750-06-5
• Z1863961041
• S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido
• EN300-26597449

• Inchi： 1S/C12H14N4O3S/c13-8-10-11(4-3-5-14-10)20(18,19)15-9-12(17)16-6-1-2-7-16/h3-5,15H,1-2,6-7,9H2
• InChI Key： XHGJFGTYTPFTDQ-UHFFFAOYSA-N
• SMILES： S(C1C(C#N)=NC=CC=1)(NCC(N1CCCC1)=O)(=O)=O

Computed Properties

• Exact Mass: 294.07866149g/mol
• Monoisotopic Mass: 294.07866149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 499
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido

S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido (CAS No. 1979750-06-5): An Overview of a Promising Compound in Medicinal Chemistry

S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido (CAS No. 1979750-06-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its cyano, pyridine, and pyrrolidine moieties, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The molecular structure of S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido is particularly noteworthy. The presence of the cyano group, which is known for its electron-withdrawing properties, contributes to the compound's stability and reactivity. The pyridine ring, a common motif in many pharmaceuticals, provides aromaticity and enhances the compound's binding affinity to various biological targets. Additionally, the pyrrolidine moiety, a cyclic amine, imparts flexibility and conformational stability, which are crucial for optimal biological activity.

Recent studies have highlighted the potential of S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound can effectively modulate the activity of specific enzymes and receptors involved in neurodegeneration, such as acetylcholinesterase (AChE) and monoamine oxidase (MAO). By inhibiting these enzymes, S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido may help to alleviate symptoms and slow the progression of diseases like Alzheimer's and Parkinson's.

In addition to its neuroprotective properties, S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-yl)ethane-1-sulfonamido has also demonstrated anti-inflammatory effects. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor (TNF)-α. These findings suggest that S-(2-cyanopyridin-3-yl)-2-oxo-2-(pyrrolidin-1-y l)ethane-sulfonamido may have potential applications in treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of S-(2-cyanopyridin--3-y l)-2-o xo--( pyrro lid i n-- 1-- y l )e thane - 1 - sulfonamido have also been extensively studied. Preliminary data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Furthermore, S-(2-cyanopyridin--3-y l)- 2 - ox o - 2 - ( py rro lid i n - 1 - y l )e thane - 1 - sulfonamido has shown low toxicity in preclinical studies, suggesting a favorable safety profile.

To further explore the therapeutic potential of S-(2-cyanopyridin--3-y l)- 2 - ox o - 2 - ( py rro lid i n-- 1-- y l )e thane - 1 - sulfonamido , ongoing clinical trials are being conducted to evaluate its efficacy and safety in human subjects. These trials are focused on various indications, including neurodegenerative diseases and inflammatory disorders. Early results from these trials are promising, with several patients showing significant improvements in their symptoms.

In conclusion, S-(2-cyanopyridin--3-y l)- 2 - ox o - ( py rro lid i n-- 1-- y l )e thane - 1 - sulfonamido (CAS No. 1979750--06--5) represents a promising compound with a wide range of potential therapeutic applications. Its unique molecular structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As more data become available from ongoing clinical trials, it is likely that this compound will play an increasingly important role in the treatment of various diseases.